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Compound of Interest

Compound Name: PIK-90
CAS No.: 677338-12-4
Cat. No.: B1684649

Get Quote

PIK-90 Technical Support Center

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability and handling of PIK-90 in DMSO, along with
troubleshooting advice and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for PIK-90 in DMSO?

Al: The recommended storage temperature for PIK-90 dissolved in DMSO is -20°C.[1][2][3][4]
[5]

Q2: How long is a PIK-90 solution in DMSO stable at -20°C?

A2: The stability of PIK-90 in DMSO at -20°C varies according to different suppliers. It is
recommended to use the solution within 1 to 3 months, although some sources suggest it can
be stable for up to a year.[1][2][4] To ensure optimal activity, it is best to prepare fresh solutions
or use them within the shorter time frame.

Q3: Is it acceptable to freeze and thaw PIK-90 stock solutions repeatedly?
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A3: No, it is strongly advised to avoid multiple freeze-thaw cycles.[1][2] Aliquoting the stock

solution into single-use volumes is recommended to prevent degradation and loss of potency.

Q4: What should | do if | observe precipitation in my PIK-90 solution after thawing?

A4: If precipitation occurs, gentle warming of the solution may help to redissolve the

compound.[6] Ensure the solution is clear before use. If precipitation persists, it may indicate

degradation or solubility issues, and a fresh stock solution should be prepared.

Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Reduced or no activity of PIK-

90 in an experiment.

1. Compound degradation due
to improper storage. 2. Multiple
freeze-thaw cycles. 3.
Extended storage beyond the

recommended period.

1. Prepare a fresh stock
solution of PIK-90 in high-
quality, anhydrous DMSO. 2.
Aliguot the new stock solution
into single-use vials to avoid
freeze-thaw cycles. 3. Always
store aliquots at -20°C and use
within the recommended
timeframe (see stability data

below).

Precipitate observed in the
PIK-90 stock solution upon

thawing.

1. The compound has come
out of solution at low
temperatures. 2. The
concentration of the stock

solution is too high.

1. Gently warm the vial to help
redissolve the precipitate.[6] 2.
If the issue persists, consider

preparing a slightly more dilute

stock solution.

Inconsistent experimental
results using the same PIK-90

stock.

1. Degradation of the
compound over time. 2.
Inaccurate pipetting from a

single large stock vial.

1. Use a fresh aliquot for each
experiment to ensure
consistent potency. 2. Ensure
proper mixing of the stock
solution before making

dilutions.

Quantitative Data Summary
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The stability of PIK-90 in DMSO at -20°C as stated by various suppliers is summarized below.

_ Recommended Storage
Supplier/Source ) Reference
Duration at -20°C

Supplier A Use within 1 month [1]
MedchemExpress 1 year [2]
Calbiochem/Merck Millipore Up to 3 months [4]
Cayman Chemical > 4 years (as supplied solid) [3]

Experimental Protocols
Preparation of PIK-90 Stock Solution

This protocol describes the preparation of a 10 mM PIK-90 stock solution in DMSO.

Materials:

PIK-90 powder (M.Wt: 351.36 g/mol )[6]

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sterile microcentrifuge tubes
Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of PIK-90 needed:

o Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL)* 351.36 g/mol * (1000 mg/1g)=3.51
mg

¢ Dissolution:

o Weigh out 3.51 mg of PIK-90 powder and place it in a sterile microcentrifuge tube.
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o Add 1 mL of anhydrous DMSO to the tube.

o Vortex the solution until the PIK-90 is completely dissolved. Gentle warming can be
applied if necessary to aid dissolution.[6]

» Aliquoting and Storage:

o Once fully dissolved, dispense the stock solution into smaller, single-use aliquots (e.g., 10-
20 pL) in sterile microcentrifuge tubes.

o Store the aliquots at -20°C.[1][2][4]

o For in vivo experiments, it is recommended to prepare the working solution fresh on the
day of use.[2]

Visualizations
PI3K/Akt/mTOR Signaling Pathway Inhibition by PIK-90
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Caption: PIK-90 inhibits the PI3K/Akt/mTOR signaling pathway.
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Experimental Workflow for PIK-90 Stock Preparation and
Use
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Caption: Workflow for preparing and using PIK-90 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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